3-Chloro-2-methyl-3-phenyl-2-propenal

• Molecular Formula: C10H9ClO
• Molecular Weight: 180.63 g/mol
• IUPAC Name: 3-chloro-2-methyl-3-phenylprop-2-enal
• InChI: InChI=1S/C10H9ClO/c1-8(7-12)10(11)9-5-3-2-4-6-9/h2-7H,1H3
• InChI Key: KEAJNYRGWHUHDL-UHFFFAOYSA-N
• Canonical SMILES: CC(=C(C1=CC=CC=C1)Cl)C=O

Description

3-Chloro-2-methyl-3-phenyl-2-propenal is a useful research compound. Its molecular formula is C10H9ClO and its molecular weight is 180.63 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

1.2 mol (110 mL) of POCl3 was added at 0° C. to a 2.8 mol (216 mL) of DMF (excess of DMF used as solvent). At the end of the addition, the mixture was allowed to warm to room temperature and stirred for 1 h. Then it was cooled again to 0° C. and treated with 1 mol (134 g) of propiophenone. The resulting reaction mixture was allowed to reach room temperature and stirred overnight. Then it was poured into a mixture of ice and water, added of sodium acetate and extracted with CHCl3 (3×150 mL). The organic phase was separated, washed with water until neutral pH, dried over MgSO4 and evaporated off to dryness. The residue was distilled in vacuo, b.p. 120° C./10 torr. Yield 163 g (90%).